4-chloro-3-nitro-N-[2-(4-nitrophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 4-chloro-3-nitro-N-[2-(4-nitrophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H12ClN5O7S/c19-14-6-1-10(7-16(14)24(28)29)18(25)20-17-13-8-32(30,31)9-15(13)21-22(17)11-2-4-12(5-3-11)23(26)27/h1-7H,8-9H2,(H,20,25)
• InChI Key: JNJXXUCWUWOSAX-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1(=O)=O)C3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C18H12ClN5O7S
• Molecular Weight: 477.8 g/mol

Description

The compound “4-chloro-3-nitro-N-[2-(4-nitrophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds structurally related to "4-chloro-3-nitro-N-[2-(4-nitrophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide" have been synthesized and evaluated for their biological activities, particularly as potent antitumor agents. A study by Yoshida et al. (2005) discusses the synthesis of benzothiazole derivatives showing selective cytotoxicity against tumorigenic cell lines. The research highlights the importance of structural modification to enhance biological stability and in vivo inhibitory effects on tumor growth, suggesting potential therapeutic applications in cancer research (Yoshida et al., 2005).

Heterocyclic Synthesis

Heterocyclic compounds, including those with thieno[3,4-c]pyrazol structures, are of significant interest due to their diverse biological activities. Research by Mohareb et al. (2004) on thiophenylhydrazonoacetates in heterocyclic synthesis contributes to the understanding of how such compounds can be synthesized and the variety of derivatives that can be produced. This work could provide a foundation for developing new compounds with potential applications in pharmaceuticals and materials science (Mohareb et al., 2004).

Antimycobacterial Screening

The search for new antimycobacterial agents is crucial for addressing tuberculosis and related diseases. A study by Nayak et al. (2016) synthesized and screened a series of N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives for their in vitro antitubercular activities. This research underscores the potential of novel chemical scaffolds, similar to "this compound," in developing new treatments for tuberculosis (Nayak et al., 2016).